7-Methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-amine
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Overview
Description
The compound “7-Methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-amine” belongs to the class of 1,2,4-triazolo[1,5-a]pyrimidines . This class of compounds has been found to be remarkably versatile in drug design due to their structural similarities with purines .
Synthesis Analysis
The synthesis of 7-substituted-[1,2,4]-triazolo[1,5-a]pyrimidine derivatives, which could potentially include the compound , has been reported. The process involves the reaction of 3-amino-[1,2,4]-triazole with enaminonitriles and enaminones using potassium carbonate in DMF .Molecular Structure Analysis
The 1,2,4-triazolo[1,5-a]pyrimidine scaffold is isoelectronic with that of purines, making it a potential surrogate of the purine ring . The choice of substituents can also allow the triazolo[1,5-a]pyrimidine ring to act as a viable bio-isostere of the carboxylic acid functional group and of the N-acetyl fragment of ε-N-acetylated lysine .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : Various synthesis methods have been developed for triazolopyrimidin derivatives, often involving reactions with aromatic aldehydes, acetone, or ethyl acetoacetate in the presence of catalysts like TsOH or ZnCl2 (Komykhov et al., 2017); (Baklykov et al., 2019).
- Chemical Transformations : Research has been conducted on the nitration of azolo[1,5-a]pyrimidin-7-amines and subsequent reactions leading to various nitration products (Gazizov et al., 2020).
Biological and Pharmacological Applications
- Antimicrobial and Antifungal Activities : Some triazolopyrimidin derivatives show antimicrobial and antifungal properties, which have been investigated in vitro (Komykhov et al., 2017).
- Antiproliferative Activity : Certain fluorinated triazolopyrimidine amine derivatives have been evaluated for their antiproliferative activity against various cancer cell lines, indicating potential applications in cancer treatment (Dolzhenko et al., 2008); (Zhai et al., 2008).
- Antiepileptic Activities : Novel triazolopyrimidin derivatives have been synthesized and tested for their anti-epileptic activities, showing promising results in certain compounds (Ding et al., 2019).
Material Science and Chemistry
- Crystal Structures and Interactions : The crystal structures of various triazolopyrimidine derivatives have been studied, highlighting the importance of intermolecular interactions in determining the arrangement of molecules (Boechat et al., 2014).
- Metal Complex Formation : Research on the formation of metal complexes with triazolopyrimidine derivatives has shown unique coordination behaviors, potentially useful in various chemical applications (Caballero et al., 2011).
Future Directions
The 1,2,4-triazolo[1,5-a]pyrimidine scaffold has found numerous applications in medicinal chemistry . Given its versatility and the range of biological activities exhibited by these compounds, it is likely that future research will continue to explore the potential of these compounds in various therapeutic areas.
Mechanism of Action
Target of Action
Similar compounds in the [1,2,4]triazolo[1,5-a]pyrimidine class have been shown to bind to mammalian dihydroorotate dehydrogenase (dhodh) and plasmodium dhodh .
Mode of Action
It’s known that triazolopyrimidines bind to plasmodium and mammalian dhodhs in overlapping but distinct binding sites . The key hydrogen-bond and stacking interactions underlying strong binding to PfDHODH are absent in the mammalian enzymes .
Biochemical Pathways
The inhibition of dhodh can disrupt pyrimidine biosynthesis, which is crucial for dna replication and cell growth .
Result of Action
Similar compounds have shown antiproliferative activities against cancer cells .
Biochemical Analysis
Biochemical Properties
It is known that compounds with a similar structure have shown significant inhibitory effects on certain signaling pathways .
Cellular Effects
Related compounds have shown to inhibit the growth and colony formation of certain cells .
Molecular Mechanism
It is known that similar compounds can interact with certain biomolecules, leading to changes in gene expression .
Properties
IUPAC Name |
7-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F3N5/c1-3-2-4(11)12-6-13-5(7(8,9)10)14-15(3)6/h2H,1H3,(H2,11,12,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHLAEDYPMUOURZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=NC(=NN12)C(F)(F)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F3N5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
554408-52-5 |
Source
|
Record name | 7-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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